Cas no 137732-44-6 (Pentacosanyl docosanoate)

• Product Name: Pentacosanyl docosanoate
• CAS No: 137732-44-6
• MF: C₄₇H₉₄O₂
• MW: 691.248075962067
• CID: 2042697
• PubChem ID: 71341705
• Update Time: 2025-04-21

Pentacosanyl docosanoate Chemical and Physical Properties

Names and Identifiers

• Pentacosanyl docosanoate
• pentacosyl docosanoate
• DTXSID60768578
• 137732-44-6
• DTXCID40719321
• Pentacosyl docosanoic acid

• Inchi： 1S/C47H94O2/c1-3-5-7-9-11-13-15-17-19-21-23-24-25-26-28-30-32-34-36-38-40-42-44-46-49-47(48)45-43-41-39-37-35-33-31-29-27-22-20-18-16-14-12-10-8-6-4-2/h3-46H2,1-2H3
• InChI Key： HSXVHAPZNKZODX-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 690.72538224g/mol
• Monoisotopic Mass: 690.72538224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 45
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Wax monoesters